Methyl 2-[2-(trifluoromethyl)benzamido]benzoate

• Molecular Formula: C16H12F3NO3
• Molecular Weight: 323.27 g/mol
• IUPAC Name: methyl 2-[[2-(trifluoromethyl)benzoyl]amino]benzoate
• InChI: InChI=1S/C16H12F3NO3/c1-23-15(22)11-7-3-5-9-13(11)20-14(21)10-6-2-4-8-12(10)16(17,18)19/h2-9H,1H3,(H,20,21)
• InChI Key: WLCQXOCTZUURPZ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2C(F)(F)F

Description

Methyl 2-[2-(trifluoromethyl)benzamido]benzoate, also known as TFMB, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of Methyl 2-[2-(trifluoromethyl)benzamido]benzoate involves the inhibition of the protease enzyme, cathepsin S. This enzyme is involved in the processing and presentation of antigens in immune cells, and its inhibition can lead to a reduction in the immune response and inflammation. Methyl 2-[2-(trifluoromethyl)benzamido]benzoate binds to the active site of cathepsin S, preventing its enzymatic activity.
Biochemical and Physiological Effects:
Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has been shown to have several biochemical and physiological effects. Its inhibition of cathepsin S can lead to a reduction in the immune response and inflammation, making it a potential therapeutic agent for autoimmune diseases and inflammatory disorders. Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has also been shown to inhibit the growth of cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has several advantages for lab experiments. It is a stable and easily synthesized compound that can be purified using column chromatography. Its fluorescent properties make it a useful probe for detecting the presence of protease enzymes in biological samples. However, Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has some limitations, such as its potential toxicity and lack of specificity for cathepsin S. Further research is needed to determine the optimal concentration and conditions for its use in lab experiments.

Future Directions

There are several future directions for research on Methyl 2-[2-(trifluoromethyl)benzamido]benzoate. One area of interest is its potential application as a therapeutic agent for autoimmune diseases and inflammatory disorders. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Additionally, Methyl 2-[2-(trifluoromethyl)benzamido]benzoate's potential as an anticancer agent warrants further investigation. Future studies could focus on its mechanism of action and its effectiveness in various cancer types. Finally, Methyl 2-[2-(trifluoromethyl)benzamido]benzoate's fluorescent properties make it a useful tool for detecting protease enzymes in biological samples. Further research could focus on its optimization for use in imaging and diagnostic applications.
Conclusion:
In conclusion, Methyl 2-[2-(trifluoromethyl)benzamido]benzoate is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been extensively studied. Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has shown promise as a therapeutic agent for autoimmune diseases, an anticancer agent, and a fluorescent probe for detecting protease enzymes in biological samples. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of Methyl 2-[2-(trifluoromethyl)benzamido]benzoate involves the reaction of 2-amino-5-trifluoromethylbenzoic acid with methyl chloroformate in the presence of a base such as triethylamine. This reaction leads to the formation of methyl 2-[2-(trifluoromethyl)benzamido]benzoate, which can be purified using column chromatography.

Scientific Research Applications

Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has been used in various scientific research studies due to its unique properties. It has been found to be a potent inhibitor of the protease enzyme, cathepsin S, which is involved in the immune response and inflammation. Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has also been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, Methyl 2-[2-(trifluoromethyl)benzamido]benzoate has been used as a fluorescent probe to detect the presence of protease enzymes in biological samples.